2-Amino-5-(4-methoxyphenylthio)thiazole

• Molecular Formula: C10H10N2OS2
• Molecular Weight: 238.3 g/mol
• IUPAC Name: 5-(4-methoxyphenyl)sulfanyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C10H10N2OS2/c1-13-7-2-4-8(5-3-7)14-9-6-12-10(11)15-9/h2-6H,1H3,(H2,11,12)
• InChI Key: HUSCQWZPKFWILI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)SC2=CN=C(S2)N

Description

2-Amino-5-(4-methoxyphenylthio)thiazole is a useful research compound. Its molecular formula is C10H10N2OS2 and its molecular weight is 238.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 5-bromo-thiazol-2-ylamine (70a, 10.0 g, 38.5 mmol), 4-methoxy-benzenethiol (4.70 ml, 38.5 mmol) and K2CO3 (21.0 g, 151 mmol) in DMF (100 mL) was heated at 80° C. for 1.0 hour and stirred further 16 hours at room temperature. The reaction mixture was quenched with water and extracted with ethyl acetate. The organic layer was washed with brine, dried over MgSO4(s), and concentrated under reduced pressure to give 5-(4-methoxy-phenylsulfanyl)-thiazol-2-ylamine (70b, 6.70 g).

Synthesis routes and methods II

Procedure details

A mixture of 2-acetylamino-5-(4-methoxyphenylthio)thiazole (1.7 g) in a mixture of ethanol (40 ml) and aqueous 6N hydrochloric acid (6 ml) was refluxed for 4 hours with stirring. The reaction mixture was concentrated under reduced pressure and the residue was dissolved in water. The solution was adjusted to pH 10 using aqueous sodium hydroxide under cooling. The precipitates were collected by filtration, washed with water and recrystallized from ethanol to give 2-amino-5-(4-methoxyphenylthio)thiazole (1.25 g, yield: 86.8%). mp: 119°-120° C.